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Cat. No.: B16105594

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AM-087 is a potent synthetic cannabinoid that acts as an agonist at cannabinoid receptors. It is

a derivative of Δ⁸-tetrahydrocannabinol (Δ⁸-THC) with a substitution on the 3-position side

chain.[1] Its high affinity for the cannabinoid receptor 1 (CB1) makes it a valuable tool for

researchers studying the endocannabinoid system and its role in various physiological

processes. These application notes provide detailed protocols for characterizing the binding

and functional activity of AM-087 in receptor studies.

Data Presentation
Ligand Binding Affinity
The following table summarizes the binding affinity of AM-087 for human cannabinoid receptors

CB1 and CB2. The data is presented as the inhibitor constant (Ki), which represents the

concentration of the ligand that will bind to half of the receptors at equilibrium in the absence of

a competing ligand.
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Ligand Receptor Kᵢ (nM)
Selectivity (CB1 vs.
CB2)

AM-087 CB1 0.43[1] ~15-fold

AM-087 CB2 6.47

Note: Lower Kᵢ values indicate higher binding affinity. The selectivity is calculated as the ratio of

Kᵢ (CB2) / Kᵢ (CB1).

Functional Activity
No publicly available data for the functional potency (EC₅₀) and efficacy (Eₘₐₓ) of AM-087 in

functional assays such as cAMP or GTPγS binding assays has been identified at the time of

this writing.

Experimental Protocols
Radioligand Competition Binding Assay for CB1 and
CB2 Receptors
This protocol describes a method to determine the binding affinity (Kᵢ) of AM-087 for CB1 and

CB2 receptors by measuring its ability to displace a radiolabeled cannabinoid ligand.

Workflow Diagram:
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Data Analysis

Culture cells expressing
human CB1 or CB2 receptors

Harvest and homogenize cells
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Separate bound from free
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Generate competition curve

Calculate IC₅₀ value
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Caption: Workflow for Radioligand Competition Binding Assay.
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Materials:

Cell Lines: HEK293 or CHO cells stably expressing human CB1 or CB2 receptors.

Radioligand: [³H]CP55,940 (a high-affinity, non-selective cannabinoid agonist).

Competitor Ligand: AM-087.

Non-specific Binding Control: A high concentration of a non-radiolabeled, high-affinity

cannabinoid agonist (e.g., 10 µM WIN 55,212-2).

Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.1% BSA, pH 7.4.

Wash Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4.

Glass Fiber Filters (e.g., Whatman GF/B).

Scintillation Cocktail.

Multi-well plates.

Filtration apparatus.

Liquid scintillation counter.

Procedure:

Membrane Preparation:

1. Culture cells expressing the receptor of interest to confluency.

2. Harvest cells and homogenize in ice-cold assay buffer.

3. Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

4. Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the

membranes.
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5. Resuspend the membrane pellet in fresh assay buffer and determine the protein

concentration using a standard protein assay (e.g., Bradford or BCA).

Competition Binding Assay:

1. Prepare serial dilutions of AM-087 in assay buffer.

2. In a multi-well plate, add the following to each well:

Cell membranes (typically 10-20 µg of protein per well).

[³H]CP55,940 at a final concentration near its Kd (typically 0.5-1.5 nM).

Varying concentrations of AM-087 or vehicle.

For non-specific binding determination, add a saturating concentration of a non-

radiolabeled ligand (e.g., 10 µM WIN 55,212-2).

3. Incubate the plate at 30°C for 60-90 minutes.

4. Terminate the assay by rapid filtration through glass fiber filters pre-soaked in wash buffer.

5. Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

Quantification and Data Analysis:

1. Place the filters in scintillation vials, add scintillation cocktail, and quantify the bound

radioactivity using a liquid scintillation counter.

2. Calculate specific binding by subtracting non-specific binding from total binding.

3. Plot the percentage of specific binding against the logarithm of the AM-087 concentration.

4. Determine the IC₅₀ value (the concentration of AM-087 that inhibits 50% of the specific

binding of the radioligand) using non-linear regression analysis.

5. Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L]

is the concentration of the radioligand and Kd is its dissociation constant.
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cAMP Accumulation Functional Assay
This protocol describes a method to determine the functional activity of AM-087 as a CB1

receptor agonist by measuring its ability to inhibit adenylyl cyclase and decrease intracellular

cyclic AMP (cAMP) levels.

Signaling Pathway Diagram:

Cell Membrane

Downstream Effects

AM-087 CB1 ReceptorBinds Gᵢ ProteinActivates Adenylyl CyclaseInhibits cAMPConverts

ATP

PKAActivates CREBPhosphorylates Gene ExpressionRegulates

Click to download full resolution via product page

Caption: AM-087-mediated CB1 receptor signaling pathway.

Materials:

Cell Lines: HEK293 or CHO cells stably expressing human CB1 receptors.

Agonist: AM-087.

Adenylyl Cyclase Stimulator: Forskolin.

Phosphodiesterase (PDE) Inhibitor: 3-isobutyl-1-methylxanthine (IBMX) to prevent cAMP

degradation.

Cell Culture Medium.

Assay Buffer: Serum-free medium or PBS.

cAMP Detection Kit: A commercially available kit (e.g., HTRF, ELISA, or luminescence-

based).
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Multi-well plates.

Plate reader compatible with the chosen cAMP detection kit.

Procedure:

Cell Culture and Seeding:

1. Culture cells expressing the CB1 receptor in appropriate medium.

2. Seed the cells into multi-well plates at a suitable density and allow them to adhere

overnight.

cAMP Accumulation Assay:

1. Prepare serial dilutions of AM-087 in assay buffer.

2. Wash the cells with assay buffer.

3. Pre-incubate the cells with a PDE inhibitor (e.g., 0.5 mM IBMX) for a short period (e.g., 15-

30 minutes) to prevent cAMP degradation.

4. Add the varying concentrations of AM-087 to the cells and incubate for a defined period

(e.g., 15-30 minutes).

5. Add a fixed concentration of forskolin (e.g., 1-10 µM) to all wells (except for the basal

control) to stimulate adenylyl cyclase.

6. Incubate for a further 15-30 minutes.

cAMP Detection and Data Analysis:

1. Lyse the cells according to the protocol of the chosen cAMP detection kit.

2. Measure the intracellular cAMP concentration using the plate reader.

3. Plot the cAMP concentration (or the percentage of inhibition of the forskolin-stimulated

response) against the logarithm of the AM-087 concentration.
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4. Determine the EC₅₀ value (the concentration of AM-087 that produces 50% of its maximal

inhibitory effect) and the Eₘₐₓ (the maximum inhibitory effect) using non-linear regression

analysis.

Conclusion
AM-087 is a valuable research tool for investigating the cannabinoid system due to its high

potency at the CB1 receptor. The protocols provided here offer a framework for the detailed

characterization of its binding and functional properties. Researchers can adapt these methods

to their specific experimental needs to further elucidate the role of CB1 receptor signaling in

health and disease. Further studies are required to determine the functional potency and

efficacy of AM-087 to provide a more complete pharmacological profile.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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